Cas no 1850175-83-5 (2-{[(Benzyloxy)carbonyl]amino}-3-(dimethyl-1,3-thiazol-5-yl)propanoic acid)

2-{[(Benzyloxy)carbonyl]amino}-3-(dimethyl-1,3-thiazol-5-yl)propanoic acid is a synthetic amino acid derivative featuring a benzyloxycarbonyl (Cbz) protecting group and a dimethylthiazole moiety. This compound is primarily utilized in peptide synthesis and medicinal chemistry research, where its structural attributes facilitate selective modifications and stability during reactions. The Cbz group offers reversible amine protection, while the thiazole ring contributes to potential bioactivity and coordination properties. Its well-defined reactivity and compatibility with standard coupling reagents make it a valuable intermediate for constructing complex peptidomimetics or heterocyclic frameworks. The compound's purity and consistent performance are critical for reproducible results in synthetic applications.
2-{[(Benzyloxy)carbonyl]amino}-3-(dimethyl-1,3-thiazol-5-yl)propanoic acid structure
1850175-83-5 structure
Product Name:2-{[(Benzyloxy)carbonyl]amino}-3-(dimethyl-1,3-thiazol-5-yl)propanoic acid
CAS No:1850175-83-5
MF:C16H18N2O4S
MW:334.390122890472
CID:5888261
PubChem ID:165523893
Update Time:2025-05-20

2-{[(Benzyloxy)carbonyl]amino}-3-(dimethyl-1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1850175-83-5
    • EN300-1300872
    • 2-{[(benzyloxy)carbonyl]amino}-3-(dimethyl-1,3-thiazol-5-yl)propanoic acid
    • 2-{[(Benzyloxy)carbonyl]amino}-3-(dimethyl-1,3-thiazol-5-yl)propanoic acid
    • Inchi: 1S/C16H18N2O4S/c1-10-14(23-11(2)17-10)8-13(15(19)20)18-16(21)22-9-12-6-4-3-5-7-12/h3-7,13H,8-9H2,1-2H3,(H,18,21)(H,19,20)
    • InChI Key: RSPBUQVLQQPKTN-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC(C)=C1CC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 334.09872823g/mol
  • Monoisotopic Mass: 334.09872823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 117Ų

2-{[(Benzyloxy)carbonyl]amino}-3-(dimethyl-1,3-thiazol-5-yl)propanoic acid Pricemore >>

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Additional information on 2-{[(Benzyloxy)carbonyl]amino}-3-(dimethyl-1,3-thiazol-5-yl)propanoic acid

2-{[(Benzyloxy)carbonyl]amino}-3-(dimethyl-1,3-thiazol-5-yl)propanoic Acid: A Comprehensive Overview

2-{[(Benzyloxy)carbonyl]amino}-3-(dimethyl-1,3-thiazol-5-yl)propanoic acid, also known by its CAS number 1850175-83-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyloxy carbonyl group, an amino group, and a dimethylthiazole moiety. The combination of these functional groups makes it a versatile molecule with diverse applications in drug design and material science.

The molecular structure of this compound is intriguing. The benzyloxy carbonyl group plays a crucial role in protecting the amino group during synthetic processes, making it a valuable intermediate in peptide synthesis. The presence of the dimethylthiazole ring introduces additional electronic and steric effects, which can influence the compound's reactivity and stability. Recent studies have highlighted the importance of such heterocyclic groups in enhancing the bioavailability and pharmacokinetic properties of drugs.

One of the most promising applications of this compound lies in its potential as a building block for advanced pharmaceuticals. Researchers have explored its use in constructing bioactive molecules with targeted therapeutic effects. For instance, the integration of the dimethylthiazole moiety into drug candidates has shown promise in combating neurodegenerative diseases due to its ability to modulate specific neuronal pathways. Additionally, the benzyloxy carbonyl group has been utilized to improve the solubility and absorption profiles of various drugs.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the benzyloxy carbonyl group via nucleophilic acyl substitution and subsequent coupling reactions to introduce the dimethylthiazole ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

The physical and chemical properties of this compound are equally noteworthy. Its melting point, boiling point, and solubility characteristics have been extensively studied to optimize its use in various industrial processes. For example, its high solubility in organic solvents makes it ideal for use in organic reactions requiring precise control over reaction conditions.

In conclusion, 2-{[(Benzyloxy)carbonyl]amino}-3-(dimethyl-1,3-thiazol-5-yl)propanoic acid stands out as a multifaceted compound with immense potential across multiple disciplines. Its unique structure, coupled with recent research findings, positions it as a key player in the development of innovative materials and therapeutic agents. As ongoing studies continue to uncover new applications for this compound, its significance in the scientific community is expected to grow further.

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